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Compound of Interest

Compound Name: 1-(Methylamino)anthraquinone

Cat. No.: B172537

An in-depth examination of the solubility characteristics and related experimental protocols for
1-(Methylamino)anthraquinone, a compound of interest in various industrial and research
applications.

Introduction

1-(Methylamino)anthraquinone, also known as C.I. Disperse Red 9 and C.I. Solvent Red

111, is a synthetic anthraquinone derivative. Its primary application lies in its properties as a
red dye for plastics, textiles, and other materials.[1][2][3] A thorough understanding of its
solubility in various organic solvents is crucial for its effective use in these applications, as well
as in the development of new formulations and for toxicological and environmental fate studies.
This technical guide provides a comprehensive overview of the solubility of 1-
(Methylamino)anthraquinone in organic solvents, detailed experimental methodologies, and a
workflow for its synthesis.

Core Properties of 1-(Methylamino)anthraquinone
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Property Value Reference
Chemical Formula C15H11NO2 [1]
Molecular Weight 237.25 g/mol [1]
CAS Number 82-38-2 [1]
Appearance Red powder or crystals [4]
Melting Point 170-172 °C [4]

Quantitative Solubility Data

The solubility of 1-(Methylamino)anthraquinone in various organic solvents at 20°C is
summarized in the table below. This data is essential for researchers in selecting appropriate
solvents for dissolution, formulation, and extraction processes.

Solvent Solubility (g/L) at 20°C
Dichloromethane 32

Methylbenzene (Toluene) 7

Acetone 4

Butyl Acetate 4

Ethylalcohol (Ethanol) 2

Data sourced from Precise Color.[5]

In addition to the quantitative data, qualitative solubility information indicates that 1-
(Methylamino)anthraquinone is also soluble in ethylene glycol ether and linseed oil.[4][6] It is
reported to be slightly soluble in benzene and carbon tetrachloride, and insoluble in water.[4][6]

Experimental Protocols

While specific, detailed experimental protocols for determining the solubility of 1-
(Methylamino)anthraquinone were not found in the literature, a general methodology based
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on standard laboratory practices can be employed. The following describes a common
approach for determining the solubility of a solid compound in an organic solvent.

General Procedure for Solubility Determination (Shake-
Flask Method)

This method involves creating a saturated solution of the solute in the solvent and then
determining the concentration of the solute in that solution.

Materials:

1-(Methylamino)anthraquinone (solid)

o Selected organic solvent(s)

» Analytical balance

e Volumetric flasks

o Thermostatically controlled shaker or water bath

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

¢ High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
» Pipettes and other standard laboratory glassware

Procedure:

» Preparation of Supersaturated Solution: Add an excess amount of solid 1-
(Methylamino)anthraquinone to a known volume of the organic solvent in a sealed
container (e.g., a screw-cap vial or flask). The amount of solid should be sufficient to ensure
that undissolved solid remains after equilibrium is reached.

o Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath
set to the desired temperature (e.g., 20°C). Agitate the mixture for a sufficient period
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(typically 24-72 hours) to ensure that equilibrium is reached. Visual inspection should confirm
the presence of undissolved solid.

o Phase Separation: After equilibration, allow the solution to stand undisturbed at the same
temperature to allow the excess solid to settle. To ensure complete separation of the solid
from the liquid phase, centrifuge the sample at a high speed.

o Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To
remove any remaining fine particles, pass the aliquot through a syringe filter into a pre-
weighed volumetric flask.

« Dilution and Analysis: Dilute the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical instrument. Determine the
concentration of 1-(Methylamino)anthraquinone in the diluted solution using a calibrated
HPLC or UV-Vis spectrophotometer.

o Calculation: Calculate the solubility of 1-(Methylamino)anthraquinone in the solvent at the
specified temperature, taking into account the dilution factor. The solubility is typically
expressed in g/L or mol/L.

Synthesis of 1-(Methylamino)anthraquinone

The synthesis of 1-(Methylamino)anthraquinone can be achieved through the reaction of 1-
chloroanthraquinone with methylamine. This process is a key industrial method for producing
this dye.

Reactants:
1-Chloroanthraquinone
Methylamine Solution

Pure 1-(Methylamino)anthraquinone

Purification:
Filtration and Washing

Crude 1-(Methylamino)anthraquinone

Reaction Vessel
(Heated and Pressurized)

Click to download full resolution via product page

Synthesis Workflow for 1-(Methylamino)anthraquinone

Conclusion
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This technical guide provides essential information on the solubility of 1-
(Methylamino)anthraquinone in a range of organic solvents, which is critical for its application
in research and industry. The provided quantitative data, along with a general experimental
protocol for solubility determination, offers a solid foundation for scientists and professionals
working with this compound. The visualization of the synthesis workflow further aids in
understanding the production of this important dye. Further research could focus on expanding
the quantitative solubility data to a wider range of solvents and temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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